Cas no 2138025-87-1 (2-amino-6-(1-methyl-1H-pyrazol-5-yl)-3,4-dihydropyrimidin-4-one)

• Product Name: 2-amino-6-(1-methyl-1H-pyrazol-5-yl)-3,4-dihydropyrimidin-4-one
• CAS No: 2138025-87-1
• MF: C₈H₉N₅O
• MW: 191.189960241318
• CID: 6313336
• PubChem ID: 165484515
• Update Time: 2025-05-20

2-amino-6-(1-methyl-1H-pyrazol-5-yl)-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-6-(1-methyl-1H-pyrazol-5-yl)-3,4-dihydropyrimidin-4-one
• 2138025-87-1
• EN300-1128185

• Inchi： 1S/C8H9N5O/c1-13-6(2-3-10-13)5-4-7(14)12-8(9)11-5/h2-4H,1H3,(H3,9,11,12,14)
• InChI Key： UEABDGMNFZMOSN-UHFFFAOYSA-N
• SMILES： O=C1C=C(C2=CC=NN2C)N=C(N)N1

Computed Properties

• Exact Mass: 191.08070993g/mol
• Monoisotopic Mass: 191.08070993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 85.3Ų

Additional information on 2-amino-6-(1-methyl-1H-pyrazol-5-yl)-3,4-dihydropyrimidin-4-one

2-Amino-6-(1-Methyl-1H-Pyrazol-5-Yl)-3,4-Dihydropyrimidin-4-One: A Comprehensive Overview

The compound 2-amino-6-(1-methyl-1H-pyrazol-5-yl)-3,4-dihydropyrimidin-4-one, with the CAS number 2138025871, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural features and promising biological activities. This compound belongs to the class of dihydropyrimidinones, which are known for their versatility in drug design and development. The molecule's structure is characterized by a central dihydropyrimidine ring system, which is further substituted with an amino group at position 2 and a methylpyrazole moiety at position 6. These substituents play a crucial role in determining the compound's physicochemical properties and bioactivity.

Recent studies have highlighted the potential of 2-amino-6-(1-methyl-1H-pyrazol-5-yl)-3,4-dihydropyrimidin-4-one as a potent kinase inhibitor. Kinases are enzymes that play a pivotal role in various cellular processes, including signal transduction, cell proliferation, and apoptosis. Dysregulation of kinase activity has been implicated in numerous diseases, such as cancer, inflammatory disorders, and neurodegenerative conditions. The ability of this compound to selectively inhibit specific kinases makes it a valuable candidate for drug discovery efforts targeting these diseases.

The synthesis of 2-amino-6-(1-methyl-1H-pyrazol-5-yl)-3,4-dihydropyrimidin-4-one involves a multi-step process that typically begins with the preparation of the dihydropyrimidine ring system. This is followed by the introduction of the amino and methylpyrazole groups through various coupling reactions. Researchers have explored different synthetic strategies to optimize the yield and purity of the compound. For instance, recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives, which are essential for studying stereochemical effects on bioactivity.

In terms of pharmacological activity, 2-amino-6-(1-methyl-1H-pyrazol-5-Yl)-3,4-dihydroPyrimidinone has demonstrated remarkable anti-tumor properties in preclinical models. Studies conducted on human cancer cell lines have shown that this compound induces apoptosis by modulating key signaling pathways involved in cell survival and proliferation. Additionally, its ability to cross the blood-brain barrier suggests potential applications in treating central nervous system disorders.

The structural flexibility of 2-amino-substituted dihydropyrimidinones allows for extensive chemical modification to enhance their bioavailability and efficacy. For example, researchers have explored the incorporation of hydrophilic groups to improve solubility or lipophilic moieties to enhance membrane permeability. These modifications have led to derivatives with improved pharmacokinetic profiles, making them more suitable for therapeutic applications.

The discovery of novel biological targets for 2-amino-substituted dihydropyrimidinones continues to be an active area of research. Recent findings suggest that this compound may also exhibit anti-inflammatory and anti-viral activities, broadening its potential therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are underway to further investigate these properties and translate them into clinical trials.

In conclusion, 2-amino-substituted dihydropyrimidinones represent a promising class of compounds with diverse biological activities and therapeutic potential. The CAS number 2138025871, corresponding to 2-amino strong>-substituted dihydropyrimidinone derivative with a methylpyrazole group at position 6, stands out as a particularly interesting candidate for drug development. Ongoing research aims to unlock its full potential by optimizing its chemical structure and exploring new biological targets.